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Compound of Interest

Compound Name: Erythromycin stinoprate

CAS No.: 84252-03-9

Cat. No.: B1214457

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Erythromycin stinoprate, a salt of erythromycin propionate and N-acetyl-L-cysteine, is a

macrolide antibiotic. This document provides a detailed technical guide on its chemical

structure, properties, and known mechanisms of action, with a focus on its antibacterial and

immunomodulatory activities. The information is intended for researchers, scientists, and

professionals involved in drug development.

Chemical Structure and Properties
Erythromycin stinoprate is the salt formed between the macrolide antibiotic erythromycin 2'-

propionate and the mucolytic agent N-acetyl-L-cysteine.

Chemical Structure:

Erythromycin Propionate: An ester of erythromycin, which is a 14-membered macrolide

lactone ring with attached deoxy sugars.
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N-Acetyl-L-cysteine: The N-acetyl derivative of the amino acid L-cysteine.

Physicochemical Properties

While specific experimental data for erythromycin stinoprate is limited in publicly available

literature, the properties of its constituent components and related erythromycin salts provide

valuable insights.

Property Value Source

Molecular Formula C45H80N2O17S [1]

Molecular Weight 953.2 g/mol [1]

CAS Number 84252-03-9 [1]

IUPAC Name

(2R)-2-acetamido-3-

sulfanylpropanoic acid;

[(2S,3R,4S,6R)-4-

(dimethylamino)-2-

[[(3R,4S,5S,6R,7R,9R,11R,12

R,13S,14R)-14-ethyl-7,12,13-

trihydroxy-4-[(2R,4R,5S,6S)-5-

hydroxy-4-methoxy-4,6-

dimethyloxan-2-yl]oxy-

3,5,7,9,11,13-hexamethyl-

2,10-dioxo-oxacyclotetradec-6-

yl]oxy]-6-methyloxan-3-yl]

propanoate

[1]

Hydrogen Bond Donor Count 7 [1]

Hydrogen Bond Acceptor

Count
19 [1]

Note: Specific experimental data on the melting point, solubility, pKa, and logP of

Erythromycin stinoprate are not readily available in the reviewed literature.

Mechanism of Action
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The biological activity of Erythromycin stinoprate is attributable to its two components:

erythromycin propionate and N-acetyl-L-cysteine.

Antibacterial Activity
The primary mechanism of antibacterial action of erythromycin and its esters is the inhibition of

protein synthesis in susceptible bacteria.[2] This is achieved through reversible binding to the

50S subunit of the bacterial ribosome, which in turn inhibits the translocation step of protein

synthesis, ultimately leading to a bacteriostatic effect.[2] It is suggested that the stinoprate salt

may possess enhanced binding affinity and a broader spectrum of activity compared to

erythromycin alone.[2]

Immunomodulatory Effects
Beyond its antibacterial properties, erythromycin is known to exert immunomodulatory and anti-

inflammatory effects.[3][4] This is primarily achieved through the inhibition of the nuclear factor-

kappa B (NF-κB) signaling pathway.[3][4] NF-κB is a critical transcription factor that regulates

the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and

adhesion molecules. By inhibiting the activation of NF-κB, erythromycin can suppress the

inflammatory response.

Signaling Pathway
The following diagram illustrates the proposed mechanism of the immunomodulatory action of

erythromycin via the NF-κB signaling pathway.
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Immunomodulatory Action of Erythromycin via NF-κB Pathway
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Erythromycin's inhibition of the NF-κB signaling pathway.
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Experimental Protocols
The following are representative protocols for key assays relevant to the evaluation of

Erythromycin stinoprate.

High-Performance Liquid Chromatography (HPLC)
Analysis
This method is for the quantification of erythromycin in pharmaceutical formulations and can be

adapted for Erythromycin stinoprate.

1. Instrumentation and Reagents:

HPLC system with UV detector

C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ammonium acetate

Water (HPLC grade)

Erythromycin reference standard

2. Chromatographic Conditions:

Mobile Phase: Acetonitrile:Methanol:0.2 M Ammonium Acetate:Water (45:10:10:35, v/v/v),

adjust pH to 7.0

Flow Rate: 1.0 mL/min

Column Temperature: 70°C

Detection Wavelength: 215 nm
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Injection Volume: 20 µL

3. Standard Solution Preparation:

Prepare a stock solution of the erythromycin reference standard in the mobile phase.

Prepare a series of working standard solutions by diluting the stock solution with the mobile

phase to achieve concentrations ranging from 10 to 100 µg/mL.

4. Sample Preparation:

Accurately weigh and powder a representative sample of the formulation.

Dissolve a quantity of the powder equivalent to a known amount of erythromycin in the

mobile phase.

Sonicate for 15 minutes to ensure complete dissolution.

Filter the solution through a 0.45 µm filter before injection.

5. Analysis:

Inject the standard and sample solutions into the HPLC system.

Quantify the erythromycin content by comparing the peak area of the sample with the

calibration curve generated from the standard solutions.

Minimum Inhibitory Concentration (MIC) Assay
This protocol determines the minimum concentration of Erythromycin stinoprate required to

inhibit the growth of a specific bacterial strain.

1. Materials:

Erythromycin stinoprate

Sterile 96-well microtiter plates

Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium
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Bacterial inoculum standardized to 0.5 McFarland turbidity

Sterile saline

2. Procedure:

Preparation of Bacterial Inoculum: Culture the test bacterium on an appropriate agar medium

overnight. Suspend several colonies in sterile saline to match the turbidity of a 0.5

McFarland standard. Dilute this suspension in MHB to achieve a final concentration of

approximately 5 x 10^5 CFU/mL in the test wells.

Serial Dilution: Prepare a stock solution of Erythromycin stinoprate in a suitable solvent

and then dilute it in MHB. In a 96-well plate, perform a two-fold serial dilution of the

Erythromycin stinoprate solution in MHB to obtain a range of concentrations.

Inoculation: Add the standardized bacterial inoculum to each well containing the different

concentrations of Erythromycin stinoprate. Include a positive control well (bacteria without

antibiotic) and a negative control well (broth only).

Incubation: Incubate the plate at 37°C for 18-24 hours.

Reading Results: The MIC is the lowest concentration of Erythromycin stinoprate at which

there is no visible growth of bacteria.

NF-κB Reporter Assay
This assay measures the inhibitory effect of Erythromycin stinoprate on NF-κB activation in a

cell-based system.

1. Materials:

A human cell line (e.g., HEK293 or THP-1) stably or transiently transfected with an NF-κB-

luciferase reporter construct.

Cell culture medium and supplements.

Erythromycin stinoprate.
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An inflammatory stimulus (e.g., TNF-α or LPS).

Luciferase assay reagent.

Luminometer.

2. Procedure:

Cell Seeding: Seed the transfected cells in a 96-well plate at an appropriate density and

allow them to adhere overnight.

Compound Treatment: Treat the cells with various concentrations of Erythromycin
stinoprate for a predetermined time (e.g., 1 hour).

Stimulation: Stimulate the cells with an appropriate concentration of an inflammatory agent

(e.g., TNF-α) to activate the NF-κB pathway. Include unstimulated and vehicle-treated

stimulated controls.

Incubation: Incubate the cells for a further period (e.g., 6-8 hours) to allow for luciferase

expression.

Lysis and Luciferase Assay: Lyse the cells and measure the luciferase activity using a

luminometer according to the manufacturer's protocol.

Data Analysis: Normalize the luciferase activity to a measure of cell viability (e.g., from a

parallel MTT assay) and calculate the percentage inhibition of NF-κB activity at each

concentration of Erythromycin stinoprate.

Conclusion
Erythromycin stinoprate is a macrolide antibiotic with both antibacterial and

immunomodulatory properties. Its mechanism of action involves the inhibition of bacterial

protein synthesis and the suppression of the pro-inflammatory NF-κB signaling pathway. While

further research is needed to fully characterize its specific physicochemical properties and to

elucidate any unique signaling pathways it may modulate, the information and protocols

provided in this guide offer a solid foundation for researchers and drug development

professionals working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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